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For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Green 20, a synthetic dye belonging to the triarylmethane class, is widely utilized in the

textile, leather, and paper industries for its vibrant green hue.[1][2][3][4][5] While its industrial

applications are well-documented, a comprehensive understanding of its mechanism of action

at a molecular and cellular level remains largely unexplored in the context of drug development

and biomedical research. This technical guide synthesizes the currently available information

on Acid Green 20, focusing on its chemical properties, toxicological data, and potential

biological interactions, while also highlighting the significant gaps in the existing knowledge

base.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of Acid Green 20 is fundamental to

postulating its potential biological interactions. As an acid dye, it is an anionic compound,

typically available as a sodium salt. Its solubility in water and polar solvents facilitates its use in

various industrial processes.
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Property Value Reference

Molecular Formula C22H16N6Na2O7S2 [6]

Molecular Weight 586.51 g/mol [6]

Appearance Dark green to black powder [1][3]

Solubility

Soluble in water, slightly

soluble in alcohol, insoluble in

other organic solvents.

[1][3]

Toxicological Profile
The available toxicological data for Acid Green 20 primarily focuses on its potential as an

irritant and its effects upon acute exposure. It is classified as harmful if swallowed and may

cause irritation to the skin, eyes, and respiratory tract.[6] However, detailed studies on its

chronic toxicity, carcinogenicity, and reproductive toxicity are not readily available in the public

domain.

Endpoint Observation Reference

Acute Oral Toxicity Harmful if swallowed. [6]

Skin Irritation
May cause skin irritation in

sensitive individuals.
[6]

Eye Irritation May cause eye irritation. [6]

Respiratory Irritation
May cause respiratory tract

irritation.
[6]

Postulated Mechanisms of Cellular Interaction
In the absence of direct studies on the mechanism of action of Acid Green 20, we can infer

potential interactions based on the behavior of other anionic dyes and compounds with similar

chemical structures.

Membrane Interaction and Cellular Uptake
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The anionic nature of Acid Green 20 suggests that its interaction with the cell membrane,

which carries a net negative charge, may be limited under normal physiological conditions.

However, cellular uptake could potentially occur through endocytic pathways. The process can

be visualized as follows:

Acid_Green_20 Cell_Membrane
Initial Interaction

Endocytosis
Engulfment

Intracellular_Vesicle
Vesicle Formation

Click to download full resolution via product page

Postulated cellular uptake of Acid Green 20 via endocytosis.

Induction of Apoptosis
A study on green tattoo ink, which may contain various green pigments, demonstrated the

induction of apoptosis in macrophages.[7] While the specific components of the ink were not

detailed, it raises the possibility that certain green dyes, potentially including Acid Green 20,

could trigger programmed cell death. The general mechanism of apoptosis induction involves a

cascade of caspase activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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